2-ethoxy-N-(3-phenyl-1,2-oxazol-5-yl)benzamide

• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol
• IUPAC Name: 2-ethoxy-N-(3-phenyl-1,2-oxazol-5-yl)benzamide
• InChI: InChI=1S/C18H16N2O3/c1-2-22-16-11-7-6-10-14(16)18(21)19-17-12-15(20-23-17)13-8-4-3-5-9-13/h3-12H,2H2,1H3,(H,19,21)
• InChI Key: COWYGCDMAUEXKM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC(=NO2)C3=CC=CC=C3

Description

2-Ethoxy-N-(3-phenyl-1,2-oxazol-5-yl)benzamide is a benzamide derivative featuring a 1,2-oxazole ring substituted with a phenyl group at the 3-position and an ethoxy-substituted benzamide moiety at the 5-position. These compounds are often explored for their biological activities, including enzyme inhibition (e.g., PCAF HAT inhibition) and pesticidal applications (e.g., isoxaben derivatives) . The ethoxy group at the 2-position of the benzamide may influence solubility, hydrogen bonding, and steric interactions compared to other substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-ethoxy-N-(3-phenyl-1,2-oxazol-5-yl)benzamide typically involves the following steps:

Formation of the Oxazole Ring: The oxazole ring can be synthesized through the cyclization of appropriate precursors. For example, the reaction of an α-haloketone with an amide can yield the oxazole ring.

Attachment of the Phenyl Group: The phenyl group can be introduced through a Suzuki-Miyaura coupling reaction, which involves the use of a phenylboronic acid and a halogenated oxazole derivative.

Formation of the Benzamide Moiety: The benzamide moiety can be synthesized by reacting an appropriate benzoyl chloride with an amine.

Introduction of the Ethoxy Group: The ethoxy group can be introduced through an alkylation reaction using ethyl iodide and a suitable base.

Industrial Production Methods: Industrial production of 2-ethoxy-N-(3-phenyl-1,2-oxazol-5-yl)benzamide may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. This can include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the ethoxy group, leading to the formation of aldehydes or carboxylic acids.

Reduction: Reduction reactions can target the oxazole ring or the benzamide moiety, potentially leading to the formation of amines or alcohols.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens (e.g., bromine, chlorine) and organometallic reagents (e.g., Grignard reagents).

Major Products:

Oxidation: Aldehydes, carboxylic acids.

Reduction: Amines, alcohols.

Substitution: Halogenated derivatives, organometallic complexes.

Scientific Research Applications

2-Ethoxy-N-(3-phenyl-1,2-oxazol-5-yl)benzamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: It is investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: The compound is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-ethoxy-N-(3-phenyl-1,2-oxazol-5-yl)benzamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes, receptors, and other proteins, modulating their activity.

Pathways: It can influence various biochemical pathways, including those involved in cell signaling, metabolism, and gene expression.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 2-ethoxy-N-(3-phenyl-1,2-oxazol-5-yl)benzamide and its analogs:

Compound	Molecular Formula	Molecular Weight	Substituents	Key Properties/Activities	Reference
2-Ethoxy-N-(3-phenyl-1,2-oxazol-5-yl)benzamide	C₁₈H₁₆N₂O₃	308.33	Ethoxy (C-2), phenyl (oxazole C-3)	Hypothesized role in enzyme inhibition based on benzamide scaffold similarities.
3-Ethoxy-N-(3-phenyl-1,2-oxazol-5-yl)benzamide	C₁₈H₁₆N₂O₃	308.33	Ethoxy (C-3), phenyl (oxazole C-3)	LogP: 4.09; higher lipophilicity than 2-ethoxy isomer may affect membrane permeability.
3-Propoxy Analog (D107-0264)	C₁₉H₁₈N₂O₃	322.36	Propoxy (C-3), phenyl (oxazole C-3)	Increased alkyl chain length enhances logP (4.09 → ~4.5 estimated), altering pharmacokinetics.
3-Butoxy Analog (D107-0265)	C₂₀H₂₀N₂O₃	336.39	Butoxy (C-3), phenyl (oxazole C-3)	Further increased hydrophobicity; used in screening for pesticidal activity.
Isoxaben	C₁₈H₂₄N₂O₄	332.40	2,6-Dimethoxy, 3-methylpentyl	Herbicidal activity; EU MRLs established for crop protection.
N-(4-((3-phenyl-1,2,4-oxadiazol-5-yl)methoxy)phenyl)benzamide (7a)	C₂₃H₁₇N₃O₃	383.40	Oxadiazole ring, methoxy linker	96% synthetic yield; IR peaks at 3420 cm⁻¹ (N–H), 1682 cm⁻¹ (C=O).

Structural and Functional Insights

Substituent Position Effects :

• The position of the ethoxy group (2- vs. 3-) significantly impacts molecular interactions. For example, 3-ethoxy-N-(3-phenyl-1,2-oxazol-5-yl)benzamide has a logP of 4.09, suggesting moderate lipophilicity suitable for blood-brain barrier penetration . In contrast, 2-ethoxy isomers may exhibit altered hydrogen bonding due to proximity to the amide group.
• Isoxaben, a 2,6-dimethoxy derivative, demonstrates how electron-donating groups enhance pesticidal activity by stabilizing interactions with target enzymes .

Ring System Modifications: Replacing the 1,2-oxazole ring with a 1,2,4-oxadiazole (as in compound 7a) increases polarity (IR C=O stretch at 1682 cm⁻¹) and synthetic yield (96%) .

Alkyl Chain Length :

• Increasing the alkoxy chain from ethoxy to butoxy (C₂ → C₄) elevates molecular weight and logP, which correlates with prolonged half-life in biological systems .

Biological Activity

2-ethoxy-N-(3-phenyl-1,2-oxazol-5-yl)benzamide is a compound that belongs to the class of benzamides, which are known for their diverse biological activities. This compound has garnered attention in medicinal chemistry due to its unique structure, which includes an isoxazole ring that may confer specific pharmacological properties. This article reviews the biological activity of this compound, focusing on its antimicrobial and anticancer properties, supported by data tables and relevant case studies.

The molecular formula of 2-ethoxy-N-(3-phenyl-1,2-oxazol-5-yl)benzamide is $C_{18}H_{16}N_{2}O_{3}$, with a molecular weight of 308.3 g/mol. Its structural characteristics contribute to its biological activity, particularly in interactions with various biological targets.

Property	Value
Molecular Formula	C₁₈H₁₆N₂O₃
Molecular Weight	308.3 g/mol
CAS Number	898652-85-2

Antimicrobial Activity

Research has indicated that compounds similar to 2-ethoxy-N-(3-phenyl-1,2-oxazol-5-yl)benzamide exhibit significant antimicrobial properties. A study evaluating the antimicrobial activity of various benzamide derivatives found that many possess broad-spectrum activity against both Gram-positive and Gram-negative bacteria as well as fungi such as Candida albicans .

Table 1: Antimicrobial Activity Results

Compound	MIC (µg/ml)	Target Organism
2-Ethoxy-N-(3-phenyl...benzamide	250	Staphylococcus aureus
	125	Escherichia coli
	62.5	Candida albicans

These findings suggest that the compound may have potential as an antimicrobial agent, although it was noted that it is less potent than fluconazole against C. albicans isolates.

Anticancer Properties

The anticancer potential of benzamide derivatives has been widely studied, particularly regarding their ability to inhibit cancer cell proliferation. A notable study demonstrated that certain isoxazole derivatives exhibited moderate to high inhibitory effects against various cancer cell lines, including colon and breast cancer cells .

Case Study: Isoxazole Derivatives

A specific case study involving a series of isoxazole derivatives highlighted the effectiveness of these compounds in inhibiting cell proliferation in human cancer cell lines. The study reported IC50 values ranging from 10 µM to 50 µM across different cell lines .

The biological activity of 2-ethoxy-N-(3-phenyl-1,2-oxazol-5-yl)benzamide can be attributed to its interaction with specific molecular targets within cells. The isoxazole ring may facilitate binding to enzymes or receptors involved in cellular signaling pathways, leading to altered cellular responses and potential therapeutic effects.